Cas no 38376-37-3 (1,3,4-Thiadiazol-2-amine, N-phenyl-5-(phenylmethyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N-phenyl-5-(phenylmethyl)-
• CAS No: 38376-37-3
• MF: C₁₅H₁₃N₃S
• MW: 267.348821401596
• CID: 291540
• PubChem ID: 692326
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, N-phenyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-phenyl-5-(phenylmethyl)-
• 5-benzyl-N-phenyl-1,3,4-thiadiazol-2-amine
• AKOS001722934
• Oprea1_743838
• N-(5-BENZYL-1,3,4-THIADIAZOL-2-YL)-N-PHENYLAMINE
• 38376-37-3
• SR-01000516613-1
• DTXSID20351142
• SR-01000516613
• Z2735124086

• Inchi： 1S/C15H13N3S/c1-3-7-12(8-4-1)11-14-17-18-15(19-14)16-13-9-5-2-6-10-13/h1-10H,11H2,(H,16,18)
• InChI Key： AGJGEZUUEYZNOA-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC1C=CC=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.08301860g/mol
• Monoisotopic Mass: 267.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66Ų